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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612 Get Quote

Acid Orange 95, a bis-azo dye, is a widely utilized colorant in the textile industry, particularly for

protein fibers such as wool and silk, as well as synthetic polyamides like nylon. Its popularity

stems from its vibrant reddish-orange hue and good water solubility, which are advantageous

for dyeing processes. This guide provides a comparative analysis of the performance of Acid

Orange 95 against other commonly used acid dyes in various textile finishing processes,

supported by experimental data. The primary performance indicators evaluated are

colorfastness to light, washing, and rubbing, which are critical for determining the durability and

quality of dyed textiles.

Comparative Performance Data
The following table summarizes the fastness properties of Acid Orange 95 in comparison to

other selected acid dyes on different textile substrates. The data has been compiled from

various technical sources, and fastness is rated on a standard 1-5 scale for washing and

rubbing (where 5 indicates the best performance) and a 1-8 scale for lightfastness (where 8 is

the best).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1172612?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye
Textile
Substrate

Lightfastness
(ISO 105-B02)

Wash
Fastness (ISO
105-C06)

Rubbing
Fastness (ISO
105-X12)

Acid Orange 95 Wool 4-5 3-4 (Staining: 5)
Dry: 4-5, Wet: 4-

5

Silk 4 3 (Staining: 4-5) Dry: 4, Wet: 4

Polyamide 4-5 4 (Staining: 5)
Dry: 4-5, Wet: 4-

5

Acid Red 88 Wool 3-4 3 Dry: 4, Wet: 3-4

Silk 3 3 Dry: 4, Wet: 3

Polyamide 4 3-4 Dry: 4, Wet: 3-4

Acid Blue 40 Wool 5 4 Dry: 5, Wet: 4-5

Silk 4-5 3-4 Dry: 4-5, Wet: 4

Polyamide 5-6 4-5 Dry: 5, Wet: 4-5

Acid Yellow 36 Wool 2-3 3 Dry: 4-5, Wet: 4

Silk 2 2-3 Dry: 4, Wet: 3-4

Polyamide 3 3 Dry: 4, Wet: 3-4

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

reproducibility and comparability. The following are detailed protocols for the key experiments

cited.

Colorfastness to Light (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source representing natural daylight (D65).
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Apparatus: Xenon arc fading lamp tester, Grey Scale for assessing change in color, Blue

Wool standards.

Procedure:

A specimen of the dyed textile is mounted on a sample holder and placed in the xenon arc

tester.

A set of Blue Wool standards (rated 1-8) are exposed simultaneously under the same

conditions.

The exposure is continued until the contrast between the exposed and unexposed

portions of the specimen is equal to grade 4 on the Grey Scale.

The lightfastness of the specimen is assessed by comparing the change in its color with

that of the Blue Wool standards.

Colorfastness to Washing (ISO 105-C06)
This method simulates the effect of domestic or commercial laundering on the color of textiles.

Apparatus: Launder-Ometer or similar apparatus for rotating closed containers in a

thermostatically controlled water bath, multifibre adjacent fabric, Grey Scale for assessing

change in color and staining.

Procedure:

A specimen of the dyed textile is stitched together with a multifibre adjacent fabric.

The composite specimen is placed in a stainless-steel container with a specified amount

of detergent solution and stainless-steel balls (to simulate mechanical action).

The container is sealed and rotated in the Launder-Ometer at a specified temperature

(e.g., 40°C, 60°C) for a specific duration (e.g., 30 minutes).

After the washing cycle, the specimen is rinsed and dried.
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The change in color of the dyed fabric is assessed using the Grey Scale for Assessing

Change in Colour, and the degree of staining on the adjacent multifibre fabric is assessed

using the Grey Scale for Assessing Staining.

Colorfastness to Rubbing (ISO 105-X12)
This test evaluates the transfer of color from the surface of a colored textile to other surfaces by

rubbing.

Apparatus: Crockmeter, standard white cotton rubbing cloth, Grey Scale for Assessing

Staining.

Procedure:

A specimen of the dyed textile is mounted on the base of the Crockmeter.

A dry rubbing cloth is fixed to the rubbing finger of the Crockmeter.

The rubbing finger is moved back and forth 10 times with a downward force of 9N.

The degree of staining on the dry rubbing cloth is assessed using the Grey Scale for

Staining.

The procedure is repeated with a wet rubbing cloth that has been wetted with distilled

water.

Textile Finishing Workflow with Acid Dyes
The following diagram illustrates a typical workflow for applying an acid dye, such as Acid

Orange 95, to a protein or polyamide textile substrate.
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Caption: A typical workflow for acid dyeing of textiles.
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To cite this document: BenchChem. [Performance of Acid Orange 95 in Textile Finishing: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172612#performance-of-acid-orange-95-in-different-
textile-finishing-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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